Cas no 853270-49-2 ((3R,4s)-3-pyrrolidinemethanol, 4-hydroxy-, hydrochloride)

• Product Name: (3R,4s)-3-pyrrolidinemethanol, 4-hydroxy-, hydrochloride
• CAS No: 853270-49-2
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• CID: 2191714
• PubChem ID: 75530951
• Update Time: 2025-11-01

(3R,4s)-3-pyrrolidinemethanol, 4-hydroxy-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4s)-3-pyrrolidinemethanol, 4-hydroxy-, hydrochloride
• cis-4-(Hydroxymethyl)-3-pyrrolidinol hydrochloride
• MFCD28038708
• (3S,4R)-4-(hydroxymethyl)pyrrolidin-3-ol Hydrochloride
• (3S,4R)-4-(hydroxymethyl)pyrrolidin-3-ol;hydrochloride
• 853270-49-2
• cis-4-(Hydroxymethyl)-3-pyrrolidinol HCl
• cis-4-(Hydroxymethyl)pyrrolidin-3-ol hydrochloride

• Inchi： 1S/C5H11NO2.ClH/c7-3-4-1-6-2-5(4)8;/h4-8H,1-3H2;1H/t4-,5-;/m1./s1
• InChI Key： VXKQZDCFEDEAAX-TYSVMGFPSA-N
• SMILES： Cl.O[C@@H]1CNC[C@@H]1CO

Computed Properties

• Exact Mass: 153.0556563Da
• Monoisotopic Mass: 153.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on (3R,4s)-3-pyrrolidinemethanol, 4-hydroxy-, hydrochloride

Introduction to (3R,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride (CAS No. 853270-49-2)

(3R,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride (CAS No. 853270-49-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of pyrrolidines and is characterized by its unique stereochemistry and functional groups, which contribute to its biological activity and pharmacological properties.

The structure of (3R,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride consists of a pyrrolidine ring with a hydroxyl group at the 4-position and a methanol group at the 3-position. The presence of these functional groups, along with the specific stereochemistry, imparts distinct chemical and biological properties to the molecule. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of (3R,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. By influencing these systems, (3R,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride may offer new avenues for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological effects, (3R,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride has been investigated for its potential anti-inflammatory properties. Inflammatory responses are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that this compound can inhibit key inflammatory mediators such as cytokines and chemokines, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of (3R,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride have also been extensively studied. Its bioavailability, distribution, metabolism, and excretion profiles are critical factors in determining its efficacy and safety as a therapeutic agent. Research has shown that this compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a suitable half-life. These properties make it an attractive candidate for further development into drug formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride in various therapeutic settings. Early results from Phase I trials have indicated that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical studies to explore its full therapeutic potential.

Beyond its direct therapeutic applications, (3R,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride has also been used as a valuable tool in chemical biology research. Its ability to selectively modulate specific biological pathways makes it an important probe for understanding complex cellular processes. This has led to new insights into disease mechanisms and the identification of novel drug targets.

In conclusion, (3R,4s)-3-Pyrrolidinemethanol, 4-Hydroxy-, Hydrochloride (CAS No. 853270-49-2) is a promising compound with a diverse range of potential applications in medicine and research. Its unique chemical structure and biological activity make it an exciting area of focus for scientists and pharmaceutical companies alike. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in the development of innovative therapies for various diseases.